Cas no 1156898-73-5 (2-(thiophene-3-carbonyl)butanenitrile)

• Product Name: 2-(thiophene-3-carbonyl)butanenitrile
• CAS No: 1156898-73-5
• MF: C₉H₉NOS
• MW: 179.238860845566
• MDL: MFCD12115822
• CID: 4573770
• PubChem ID: 43670509
• Update Time: 2025-10-30

2-(thiophene-3-carbonyl)butanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(thiophene-3-carbonyl)butanenitrile

• MDL： MFCD12115822
• Inchi： 1S/C9H9NOS/c1-2-7(5-10)9(11)8-3-4-12-6-8/h3-4,6-7H,2H2,1H3
• InChI Key： YGJFXIXFSCZHAI-UHFFFAOYSA-N
• SMILES： C(#N)C(C(C1C=CSC=1)=O)CC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-(thiophene-3-carbonyl)butanenitrile

Introduction to 2-(thiophene-3-carbonyl)butanenitrile (CAS No. 1156898-73-5) in Modern Chemical Research

2-(thiophene-3-carbonyl)butanenitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1156898-73-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical synthesis. This compound, featuring a thiophene core appended with a butanenitrile moiety, exhibits unique structural and functional properties that make it a valuable intermediate in the development of novel therapeutic agents.

The molecular structure of 2-(thiophene-3-carbonyl)butanenitrile consists of a thiophene ring substituted at the 3-position with a carbonyl group, which is further linked to a butanenitrile chain. This configuration imparts distinct reactivity and electronic characteristics, making it a versatile building block for synthetic chemists. The presence of both the thiophene and nitrile functional groups allows for diverse chemical modifications, enabling the design of complex molecules with tailored biological activities.

In recent years, there has been growing interest in thiophene-based compounds due to their wide-ranging applications in medicinal chemistry. Thiophenes are known for their stability, ease of functionalization, and ability to interact with biological targets such as enzymes and receptors. The incorporation of a nitrile group into the thiophene framework enhances the compound's potential as a pharmacophore, contributing to its utility in drug discovery.

2-(thiophene-3-carbonyl)butanenitrile has been explored in several cutting-edge research studies aimed at developing new pharmaceuticals. One notable area of investigation is its role as a precursor in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs). The carbonyl and nitrile functionalities provide reactive sites for further derivatization, allowing chemists to introduce additional pharmacological moieties that enhance therapeutic efficacy. For instance, researchers have utilized this compound to generate novel NSAIDs with improved selectivity and reduced side effects compared to traditional agents.

Another significant application of 2-(thiophene-3-carbonyl)butanenitrile lies in the development of antimicrobial agents. The structural features of this compound contribute to its ability to disrupt bacterial cell membranes and inhibit key enzymatic pathways. Recent studies have demonstrated its potential as an effective against multidrug-resistant bacteria, highlighting its importance in addressing global challenges related to antibiotic resistance.

The compound's reactivity also makes it valuable in materials science. For example, it has been employed in the synthesis of organic semiconductors and conductive polymers. The thiophene ring's conjugated system facilitates electron delocalization, making it suitable for applications in optoelectronic devices such as organic light-emitting diodes (OLEDs) and solar cells.

From a synthetic perspective, 2-(thiophene-3-carbonyl)butanenitrile serves as a key intermediate in multi-step reactions. Its versatility allows for the construction of complex scaffolds through cross-coupling reactions, nucleophilic additions, and other transformations commonly used in medicinal chemistry. This adaptability has made it a preferred choice for researchers aiming to develop structurally diverse libraries for high-throughput screening.

The pharmaceutical industry has also shown interest in this compound due to its potential as an intermediate for antiviral and anticancer agents. The thiophene core is known to interact with viral proteases and kinases, while the nitrile group can be modified to enhance binding affinity to target proteins. Preliminary studies suggest that derivatives of 2-(thiophene-3-carbonyl)butanenitrile may exhibit promising activity against various viral infections and cancer cell lines.

In conclusion, 2-(thiophene-3-carbonyl)butanenitrile (CAS No. 1156898-73-5) is a multifaceted compound with broad applications across pharmaceuticals, materials science, and chemical synthesis. Its unique structural features enable diverse functionalizations, making it an indispensable tool for researchers seeking to develop innovative therapeutics and advanced materials. As scientific understanding progresses, the potential uses of this compound are expected to expand further, solidifying its role as a cornerstone in modern chemical research.